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Abstract
This technical guide provides a comprehensive overview of 1-Pentadecanethiol (CAS No:

25276-70-4), a long-chain alkanethiol pivotal in materials science and nanotechnology.[1] This

document is structured to serve researchers, scientists, and drug development professionals by

detailing the compound's fundamental chemical and physical properties, robust synthesis and

characterization protocols, and key applications, with a particular focus on the formation of Self-

Assembled Monolayers (SAMs). By integrating field-proven insights with established scientific

principles, this guide explains the causality behind experimental choices, ensuring that the

described protocols are understood in both theory and practice. Safety, handling, and data

interpretation are also covered, providing a holistic resource for the effective and safe utilization

of 1-Pentadecanethiol in advanced research settings.

Chemical Identity and Properties
1-Pentadecanethiol, also known as pentadecyl mercaptan, is an organic compound

characterized by a fifteen-carbon aliphatic chain attached to a thiol functional group.[1][2] This

structure imparts a dual nature to the molecule: a hydrophilic thiol head that exhibits strong

affinity for noble metal surfaces and a hydrophobic hydrocarbon tail. This amphiphilic character

is the primary driver for its utility in surface science.

1.1. Identifiers and General Data
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For clarity and precise identification, the following table summarizes the key identifiers for 1-
Pentadecanethiol.

Identifier Value Source(s)

Chemical Name 1-Pentadecanethiol [3]

Synonym(s)
Pentadecyl Mercaptan,

Pentadecane-1-thiol
[1][2][3]

CAS Number 25276-70-4 [1][2][3]

EC Number 246-785-5 [4]

Molecular Formula C₁₅H₃₂S [1][2][3]

Molecular Weight 244.48 g/mol [1][2][3]

InChI Key
IGMQODZGDORXEN-

UHFFFAOYSA-N
[3]

SMILES String CCCCCCCCCCCCCCCS

1.2. Physicochemical Properties

The physical and chemical properties of 1-Pentadecanethiol dictate its behavior in various

experimental conditions. These properties are critical for designing synthesis, purification, and

application protocols.
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Property Value
Notes &
Significance

Source(s)

Appearance Colorless liquid

Typical for long-chain

alkanethiols at room

temperature.

[5]

Odor
Distinct, strong

(stench)

Characteristic of thiol

compounds. Requires

handling in a fume

hood.

[5][6]

Density 0.847 g/mL at 25 °C

Important for volume-

to-mass conversions

in synthesis.

Boiling Point 325 °C (lit.)

High boiling point

allows for purification

by vacuum distillation.

[2]

Melting Point 22 °C

May be solid or liquid

depending on ambient

laboratory

temperature.

[2]

Refractive Index n20/D 1.462 (lit.)

A useful parameter for

quick purity

assessment.

[4]

Flash Point
110 °C (230 °F) -

closed cup

Indicates it is not

highly flammable but

should be kept from

ignition sources.

Solubility

Insoluble in water;

Soluble in organic

solvents (e.g.,

ethanol, ether)

Dictates solvent

choice for reactions

and SAM formation.

[5]

Synthesis and Purification
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The synthesis of long-chain alkanethiols like 1-Pentadecanethiol is a well-established

process. A common and reliable method involves the nucleophilic substitution of a

corresponding haloalkane (e.g., 1-bromopentadecane) with a sulfur nucleophile. The thiourea

method is often preferred as it avoids the direct use of odorous and toxic sodium hydrosulfide

and minimizes the formation of disulfide byproducts.

2.1. Synthesis Workflow: Thiourea Method

This two-step protocol first forms an isothiouronium salt, which is then hydrolyzed under basic

conditions to yield the desired thiol.

1-Bromopentadecane
+

Thiourea
(in Ethanol)

Step 1: Reflux
(Formation of S-Alkyl
Isothiouronium Salt)

Heat Isothiouronium
Salt Intermediate

Cool to RT
Step 2: Hydrolysis
(NaOH solution,

Reflux)

Add Base
Crude Product

(1-Pentadecanethiol
+ Salts)

Aqueous Workup
(Acidification & 

Extraction)

Separate Phases
Purification

(Vacuum Distillation
or Chromatography)

Pure
1-Pentadecanethiol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Pentadecanethiol via the thiourea method.

2.2. Detailed Experimental Protocol

Step 1: Formation of S-Pentadecylisothiouronium Bromide

To a round-bottom flask equipped with a reflux condenser, add 1-bromopentadecane (1

equivalent) and thiourea (1.1 equivalents).

Add ethanol (95%) as the solvent to dissolve the reactants.

Heat the mixture to reflux and maintain for 3-4 hours. The progress can be monitored by

TLC.

Causality Insight: Using a slight excess of thiourea ensures the complete consumption of

the expensive haloalkane. Ethanol is an excellent solvent for both reactants and facilitates

the Sₙ2 reaction.

Step 2: Hydrolysis to 1-Pentadecanethiol
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After cooling the reaction mixture, add a solution of sodium hydroxide (2.5 equivalents) in

water.

Re-heat the mixture to reflux for another 2-3 hours to hydrolyze the isothiouronium salt.

Cool the mixture to room temperature. The product will likely separate as an oily layer.

Causality Insight: Strong basic conditions are required to efficiently hydrolyze the stable

intermediate to the thiolate anion.

Step 3: Workup and Purification

Transfer the cooled mixture to a separatory funnel. Carefully acidify with dilute HCl until

the aqueous layer is acidic. This protonates the thiolate to the neutral thiol.

Extract the aqueous layer with diethyl ether or hexane (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

filter.

Remove the solvent under reduced pressure using a rotary evaporator.

The resulting crude oil can be purified by vacuum distillation to yield pure 1-
Pentadecanethiol.

Causality Insight: Acidification is critical to ensure the product is in its neutral, organic-

soluble form for extraction. Vacuum distillation is necessary due to the high boiling point of

the product, preventing decomposition at atmospheric pressure.

Characterization and Quality Control
Confirming the identity and purity of the synthesized 1-Pentadecanethiol is a critical self-

validating step. Standard analytical techniques should be employed.
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Technique Expected Result / Observation

¹H NMR

A characteristic triplet at ~2.5 ppm (protons on

carbon adjacent to sulfur, -CH₂-SH), a triplet at

~1.3 ppm (thiol proton, -SH), a complex

multiplet between 1.2-1.6 ppm (bulk methylene

protons, -(CH₂)₁₃-), and a triplet at ~0.9 ppm

(terminal methyl group, -CH₃).

¹³C NMR

A peak around 24 ppm corresponding to the

carbon attached to the thiol group (C1), and a

series of peaks between 22-34 ppm for the

other aliphatic carbons.

FT-IR

A weak but sharp absorption band around 2550-

2600 cm⁻¹ characteristic of the S-H stretch.

Strong C-H stretching bands will be observed

around 2850-2960 cm⁻¹.

GC-MS

A single major peak in the gas chromatogram.

The mass spectrum should show a molecular

ion peak (M⁺) at m/z = 244.5.

Key Applications in Research & Development
The primary application of 1-Pentadecanethiol in research and drug development is its use as

a molecular building block for creating highly ordered Self-Assembled Monolayers (SAMs) on

noble metal surfaces, particularly gold (Au).[1][5]

4.1. Formation of Self-Assembled Monolayers (SAMs)

SAMs are formed by the spontaneous chemisorption of the thiol head groups onto a gold

substrate, resulting in a densely packed, oriented molecular layer.[5][7] The long pentadecyl

chains align due to van der Waals interactions, creating a well-defined, hydrophobic surface.[5]
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Caption: Schematic of 1-Pentadecanethiol molecules forming a SAM on a gold substrate.

4.2. Relevance to Drug Development and Research

Biocompatible Surfaces: SAMs created from long-chain alkanethiols can passivate surfaces,

reducing non-specific protein adsorption and cell adhesion.[5] This is crucial for developing

implantable devices, biosensors, and in vitro diagnostic platforms where controlling biological

interactions is paramount.

Electrochemical Biosensors: The insulating but well-defined nature of a 1-Pentadecanethiol
SAM can be used to modify electrodes.[5] These modified surfaces can then be further

functionalized (e.g., with antibodies or enzymes) to create highly specific sensors for

detecting biomarkers.

Controlling Wettability: The hydrophobic surface created by a 1-Pentadecanethiol SAM can

be used to control fluid behavior in microfluidic devices, which are increasingly used for high-

throughput screening and diagnostics.[5]

Fundamental Studies: These well-ordered surfaces serve as ideal model systems for

studying fundamental biological and chemical processes, such as protein folding, cell

adhesion, and electron transfer mechanisms.[5]
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Safety and Handling
Proper handling of 1-Pentadecanethiol is essential for laboratory safety. The primary hazards

are associated with its unpleasant odor and potential for skin and eye irritation.[6][8]

Engineering Controls: Always handle 1-Pentadecanethiol in a well-ventilated chemical fume

hood to avoid inhalation of its strong odor.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[8]

Respiratory Protection: If exposure limits are exceeded, a full-face respirator with an

appropriate cartridge should be used.[8]

First Aid Measures:

Inhalation: Move to fresh air.[6][8]

Skin Contact: Wash off immediately with plenty of soap and water.[6][8]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[6][8]

Ingestion: Rinse mouth with water. Do not induce vomiting.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Conclusion
1-Pentadecanethiol (CAS No: 25276-70-4) is a versatile chemical tool whose utility is firmly

rooted in its molecular structure. Its ability to form robust, highly ordered self-assembled

monolayers makes it indispensable in surface science, nanotechnology, and various facets of

biomedical research. Understanding its synthesis, properties, and handling is key to leveraging

its full potential in the development of advanced materials and technologies. This guide
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provides the foundational knowledge for researchers to confidently and effectively incorporate

1-Pentadecanethiol into their experimental designs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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